Cas no 793-43-1 (Phenol, 4-(diphenylphosphinyl)-)

• Product Name: Phenol, 4-(diphenylphosphinyl)-
• CAS No: 793-43-1
• MF: C₁₈H₁₅O₂P
• MW: 294.284265756607
• CID: 2802323
• PubChem ID: 2828393
• Update Time: 2025-06-13

Phenol, 4-(diphenylphosphinyl)- Chemical and Physical Properties

Names and Identifiers

• DTXSID30385195
• E77617
• (4-hydroxyphenyl)diphenylphosphine oxide
• 4-(DIPHENYLPHOSPHOROSO)PHENOL
• p-hydroxyphenyldiphenylphosphine oxide
• 793-43-1
• MLS001008586
• SCHEMBL4429088
• Phenol, 4-(diphenylphosphinyl)-
• (4-hydroxyphenyl)diphenylphosphineoxide
• HMS2814H13
• SMR000495807
• CHEMBL1878284
• 4-(diphenylphosphoryl)phenol
• 688-940-3
• DTXCID80336218

• Inchi： 1S/C18H15O2P/c19-15-11-13-18(14-12-15)21(20,16-7-3-1-4-8-16)17-9-5-2-6-10-17/h1-14,19H
• InChI Key： QFUAZGOBONNJEI-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC(=CC=1)O)=O

Computed Properties

• Exact Mass: 294.08096671g/mol
• Monoisotopic Mass: 294.08096671g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 37.3Ų

Additional information on Phenol, 4-(diphenylphosphinyl)-

Recent Advances in the Study of Phenol, 4-(diphenylphosphinyl)- (CAS 793-43-1) in Chemical Biology and Pharmaceutical Research

Phenol, 4-(diphenylphosphinyl)- (CAS 793-43-1) is an organophosphorus compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its unique phosphinyl group, has been explored for its potential in catalysis, drug design, and material science. The latest research has shed light on its molecular interactions, stability, and reactivity, making it a promising candidate for various biomedical applications.

Recent studies have focused on the synthesis and characterization of Phenol, 4-(diphenylphosphinyl)-, with particular emphasis on its role as a ligand in transition metal catalysis. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in facilitating cross-coupling reactions, which are pivotal in the synthesis of complex pharmaceutical compounds. The study highlighted the compound's ability to stabilize reactive intermediates, thereby improving reaction yields and selectivity.

In the realm of drug discovery, Phenol, 4-(diphenylphosphinyl)- has been investigated for its potential as a pharmacophore in the design of kinase inhibitors. A recent preprint on bioRxiv detailed its incorporation into a novel class of inhibitors targeting tyrosine kinases, which are implicated in various cancers. The researchers reported that the phosphinyl group enhanced the binding affinity of the inhibitors to the kinase active site, suggesting a new avenue for therapeutic development.

Another area of interest is the compound's application in material science, particularly in the development of luminescent materials. A 2024 study in Advanced Materials explored the use of Phenol, 4-(diphenylphosphinyl)- as a building block for organic light-emitting diodes (OLEDs). The study found that the compound's phosphorescent properties could be tuned by modifying its substituents, offering a pathway to more efficient and durable OLED materials.

Despite these advancements, challenges remain in the large-scale synthesis and purification of Phenol, 4-(diphenylphosphinyl)-. A recent review in Chemical Reviews pointed out the need for more sustainable and cost-effective synthetic routes to meet industrial demands. Additionally, further studies are required to fully elucidate the compound's toxicity profile and environmental impact, which are critical for its adoption in pharmaceutical and material applications.

In conclusion, Phenol, 4-(diphenylphosphinyl)- (CAS 793-43-1) represents a multifaceted compound with significant potential in chemical biology and pharmaceutical research. Its applications in catalysis, drug design, and material science underscore its versatility, while ongoing studies continue to uncover new possibilities. Future research should focus on addressing the synthetic and safety challenges to fully harness its capabilities.